Cas no 1353056-41-3 (3,6-chloro-2-iodopyridine)

3,6-chloro-2-iodopyridine structure

Product Name:3,6-chloro-2-iodopyridine

CAS No:1353056-41-3

MF:C₅H₂Cl₂IN

MW:273.886551380157

CID:2902201

PubChem ID:84220500

Update Time:2025-04-21

3,6-chloro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 3,6-chloro-2-iodopyridine
- 3,6-dichloro-2-iodopyridine;
- DB-151164
- 3,6-dichloro-2-iodopyridine
- 1353056-41-3
- OVRZVIKULFJLKM-UHFFFAOYSA-N
- SCHEMBL2711974
- AKOS016038620
- Inchi： 1S/C5H2Cl2IN/c6-3-1-2-4(7)9-5(3)8/h1-2H
- InChI Key： OVRZVIKULFJLKM-UHFFFAOYSA-N
- SMILES： IC1C(=CC=C(N=1)Cl)Cl

Computed Properties

Exact Mass: 272.86100
Monoisotopic Mass: 272.86090Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 2.99300

3,6-chloro-2-iodopyridine Production Method

Production Method 1

16110-09-1

1353056-41-3

1353056-42-4

796851-03-1

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine , Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc Solvents: Tetrahydrofuran , Hexane ; 15 min, 0 °C
1.2 2 h, rt
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, rt

Reference

Deprotonative Metalation of Chloro- and Bromopyridines Using Amido-Based Bimetallic Species and Regioselectivity-Computed CH Acidity Relationships

Snegaroff, Katia; et al, Chemistry - A European Journal, 2011, 17(47), 13284-13297